1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine
Overview
Description
1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine (CNHP) is a chemical compound that has attracted the attention of researchers due to its potential applications in various fields, including medicinal chemistry and neuroscience. The compound is a piperazine derivative that contains a chloronitrophenyl group and a hexanoyl group.
Mechanism of Action
The mechanism of action of 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine is not fully understood. However, studies have suggested that 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine may act as a partial agonist or antagonist at certain receptors. For example, 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine has been shown to bind to the serotonin receptor and the dopamine receptor, but its effects on these receptors are dependent on the receptor subtype and the experimental conditions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine are also not well characterized. However, studies have suggested that 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine may modulate the activity of various neurotransmitters, including serotonin and dopamine. 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine has also been shown to affect the expression of certain genes and proteins, which may contribute to its biological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine in lab experiments is its potential as a tool compound to study the function of certain receptors. 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine may also have potential applications in medicinal chemistry, particularly in the development of new antitumor and antimicrobial agents. However, one limitation of using 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine is its limited solubility in aqueous solutions, which may make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for the study of 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine. One direction is to further investigate its potential as a ligand for various receptors, particularly the serotonin and dopamine receptors. Another direction is to explore its potential applications in medicinal chemistry, particularly in the development of new antitumor and antimicrobial agents. Additionally, further studies are needed to elucidate the mechanism of action and the biochemical and physiological effects of 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine.
Scientific Research Applications
1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine has been studied for its potential applications in medicinal chemistry and neuroscience. In medicinal chemistry, 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine has been shown to exhibit antitumor and antimicrobial activities. In neuroscience, 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine has been investigated as a potential ligand for various receptors, including the serotonin receptor and the dopamine receptor. 1-(2-chloro-6-nitrophenyl)-4-hexanoylpiperazine has also been studied for its potential use as a tool compound to study the function of these receptors.
properties
IUPAC Name |
1-[4-(2-chloro-6-nitrophenyl)piperazin-1-yl]hexan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClN3O3/c1-2-3-4-8-15(21)18-9-11-19(12-10-18)16-13(17)6-5-7-14(16)20(22)23/h5-7H,2-4,8-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSZJLQSVZXZPLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)N1CCN(CC1)C2=C(C=CC=C2Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.82 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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